Cas no 14750-18-6 (Ethyl 6-chlorooxoindoline-3-carboxylate)

• Product Name: Ethyl 6-chlorooxoindoline-3-carboxylate
• CAS No: 14750-18-6
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• MDL: MFCD21605681
• CID: 4821092
• Update Time: 2025-11-02

Ethyl 6-chlorooxoindoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chlorooxoindoline-3-carboxylate
• Ethyl 6-chloro-2-oxoindoline-3-carboxylate

• MDL： MFCD21605681
• Inchi： 1S/C11H10ClNO3/c1-2-16-11(15)9-7-4-3-6(12)5-8(7)13-10(9)14/h3-5,9H,2H2,1H3,(H,13,14)
• InChI Key： YYZVTCVOHWAADX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C2C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 6-chlorooxoindoline-3-carboxylate

Ethyl 6-chlorooxoindoline-3-carboxylate (CAS 14750-18-6): A Versatile Building Block in Pharmaceutical and Organic Synthesis

Ethyl 6-chlorooxoindoline-3-carboxylate (CAS 14750-18-6) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This indoline derivative serves as a crucial intermediate for the development of various bioactive molecules, particularly in the field of drug discovery and medicinal chemistry.

The compound features a unique molecular structure combining an indoline core with a chloro substituent at position 6 and an ester group at position 3. This specific arrangement makes ethyl 6-chlorooxoindoline-3-carboxylate particularly valuable for constructing more complex molecular architectures through various chemical transformations.

Recent trends in pharmaceutical research have shown growing interest in indoline-based compounds due to their diverse biological activities. Many researchers are investigating how modifications to the 6-chlorooxoindoline scaffold can lead to novel therapeutic agents. This aligns with current industry demands for new drug candidates and pharmaceutical intermediates that can address emerging health challenges.

In synthetic chemistry, ethyl 6-chlorooxoindoline-3-carboxylate serves multiple purposes. The ester group offers opportunities for further functionalization through hydrolysis or reduction, while the chloro substituent provides a handle for various coupling reactions. These features make it particularly useful in palladium-catalyzed cross-coupling reactions, which are fundamental to modern organic synthesis.

The compound's stability and reactivity profile have made it a subject of numerous studies exploring heterocyclic compound synthesis. Researchers frequently utilize this building block to create libraries of compounds for biological screening, particularly in areas such as central nervous system (CNS) drug development and anti-inflammatory agent discovery.

From a commercial perspective, ethyl 6-chlorooxoindoline-3-carboxylate has seen steady demand from both academic and industrial research laboratories. The growing focus on small molecule therapeutics and targeted drug delivery systems has further increased interest in this versatile intermediate. Many suppliers now offer this compound with various purity grades to meet different research needs.

Quality control is crucial when working with CAS 14750-18-6. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results to ensure researchers receive material suitable for their specific applications. Proper storage conditions, typically at controlled room temperature, help maintain the compound's stability over time.

The synthesis of ethyl 6-chlorooxoindoline-3-carboxylate typically involves multi-step procedures starting from commercially available precursors. Recent advancements in green chemistry approaches have led to improved synthetic routes with better yields and reduced environmental impact. These developments align with the pharmaceutical industry's increasing emphasis on sustainable synthesis practices.

In terms of safety profile, while 6-chlorooxoindoline derivatives generally show good stability, standard laboratory precautions should always be followed when handling this compound. Proper personal protective equipment including gloves and safety glasses is recommended, along with working in a well-ventilated area or fume hood when appropriate.

The future outlook for ethyl 6-chlorooxoindoline-3-carboxylate appears promising, particularly as research into indoline-based pharmaceuticals continues to expand. Its versatility as a synthetic building block positions it well to meet the evolving needs of drug discovery programs targeting various disease areas. The compound's ability to serve as a precursor for both small molecule drugs and biological probes ensures its continued relevance in chemical research.

For researchers considering working with CAS 14750-18-6, it's worth noting that several published protocols exist for its use in various synthetic applications. The scientific literature contains numerous examples of successful transformations of this intermediate into more complex structures, providing valuable references for new investigations in this area.

As the pharmaceutical industry continues to seek novel chemical entities with improved therapeutic profiles, intermediates like ethyl 6-chlorooxoindoline-3-carboxylate will likely play an increasingly important role. Its combination of synthetic accessibility and structural features amenable to diverse modifications makes it a valuable tool for medicinal chemists working on next-generation therapeutics.